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Compound of Interest

Compound Name: [FeCl2bis(dppbz)]

CAS No.: 101566-80-7

Cat. No.: B3339339

Get Quote

Executive Summary
[FeCl₂(dppbz)₂] (CAS: 101566-80-7) is a coordination complex featuring an Iron(II) center

stabilized by two chelating 1,2-bis(diphenylphosphino)benzene (dppbz) ligands and two

chloride anions.[1][2] Its solubility behavior is governed by the competition between the lattice

energy of the crystalline complex and the solvation power of the medium.

DCM (Dichloromethane): Acts as the primary structural solvent.[1] It provides high solubility

through polarizability matching without competing for coordination sites, making it ideal for

spectroscopic analysis (NMR) and recrystallization.[1][2]

THF (Tetrahydrofuran): Acts as the functional reaction solvent.[1] While it dissolves the

complex well, THF is a Lewis base that can transiently coordinate to the iron center (if a

coordination site opens), facilitating catalytic cycles (e.g., Negishi coupling) but posing risks

for long-term storage stability.[2]
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Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b3339339#bc-rfq
https://wap.guidechem.com/encyclopedia/fecl2-dppbz-2-dic1634077.html
https://pdfs.semanticscholar.org/c1a5/39d16ae78c2f418a82cbba2e8beedd5e53d0.pdf
https://wap.guidechem.com/encyclopedia/fecl2-dppbz-2-dic1634077.html
https://wap.guidechem.com/encyclopedia/fecl2-dppbz-2-dic1634077.html
https://pdfs.semanticscholar.org/c1a5/39d16ae78c2f418a82cbba2e8beedd5e53d0.pdf
https://wap.guidechem.com/encyclopedia/fecl2-dppbz-2-dic1634077.html
https://pdfs.semanticscholar.org/c1a5/39d16ae78c2f418a82cbba2e8beedd5e53d0.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3339339?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


To understand the solubility, one must understand the solute.[2] The "bis" designation implies a

saturated coordination sphere, typically octahedral.[2]

Feature Description Impact on Solubility

Formula [FeCl₂(dppbz)₂]

High molecular weight (~1019

g/mol ) requires solvents with

good dispersion forces.[1]

Ligand dppbz (Benzene backbone)

The rigid phenylene backbone

reduces entropy loss upon

chelation, making the complex

more stable than flexible

analogs (e.g., dppe), but also

less soluble in non-polar

alkanes (Pentane/Hexane).[1]

[2]

Geometry Distorted Octahedral

Generally exists as the trans-

dichloro or cis-dichloro isomer.

[1] The trans isomer is often

less soluble due to better

packing.

Polarity Moderate

The lipophilic phenyl rings (8

total) dominate the surface, but

the Fe-Cl bonds provide a

dipole handle for polar

solvents like DCM and THF.

Solubility Profile: THF vs. DCM[1][2][3]
Dichloromethane (DCM)
Status:Excellent Solubility (Recommended for Analysis) DCM is the "gold standard" solvent for

this complex.[1][2] It dissolves [FeCl₂(dppbz)₂] readily at room temperature.[1][2]

Mechanism: DCM interacts via weak dipole-dipole forces and dispersion forces with the

phenyl rings of the phosphine ligands. Crucially, DCM is non-coordinating (weak Lewis

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pdfs.semanticscholar.org/c1a5/39d16ae78c2f418a82cbba2e8beedd5e53d0.pdf
https://pdfs.semanticscholar.org/c1a5/39d16ae78c2f418a82cbba2e8beedd5e53d0.pdf
https://wap.guidechem.com/encyclopedia/fecl2-dppbz-2-dic1634077.html
https://wap.guidechem.com/encyclopedia/fecl2-dppbz-2-dic1634077.html
https://pdfs.semanticscholar.org/c1a5/39d16ae78c2f418a82cbba2e8beedd5e53d0.pdf
https://wap.guidechem.com/encyclopedia/fecl2-dppbz-2-dic1634077.html
https://wap.guidechem.com/encyclopedia/fecl2-dppbz-2-dic1634077.html
https://pdfs.semanticscholar.org/c1a5/39d16ae78c2f418a82cbba2e8beedd5e53d0.pdf
https://wap.guidechem.com/encyclopedia/fecl2-dppbz-2-dic1634077.html
https://pdfs.semanticscholar.org/c1a5/39d16ae78c2f418a82cbba2e8beedd5e53d0.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3339339?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


base).[1][2] It solvates the complex without disturbing the Fe-P or Fe-Cl bonds.

Application:

NMR Spectroscopy:CD₂Cl₂ is the preferred solvent to observe the "native" structure.

Crystallization: Layering Hexane or Pentane over a concentrated DCM solution is the

standard method to grow X-ray quality crystals.

Tetrahydrofuran (THF)
Status:Good Solubility (Recommended for Catalysis) THF dissolves the complex effectively,

often achieving concentrations required for catalysis (10–50 mM).[1][2]

Mechanism: THF is a polar aprotic solvent with oxygen lone pairs (Lewis base).[1] While it

dissolves the complex, it creates a dynamic solvation shell.[2] In catalytic cycles, if a chloride

dissociates (forming a cationic species [FeCl(dppbz)₂]⁺), THF will immediately coordinate to

the vacant site, stabilizing the reactive intermediate.[2]

Risk Factor: Prolonged storage in wet THF can lead to decomposition.[1] The oxygen donor

of THF can promote oxidation of the phosphine ligands if any trace air is present.

Quantitative Solubility Estimates
Note: Exact saturation limits vary by crystal polymorph and purity. Values below are operational

ranges based on synthetic protocols.

Solvent Solubility (25°C) Saturation State Primary Use Case

DCM High (>50 mg/mL)
Deep red/orange

solution

Workup, NMR,

Recrystallization

THF
Moderate-High (~20-

40 mg/mL)
Orange solution

Cross-coupling

reactions (Negishi)

Diethyl Ether Low (<5 mg/mL) Suspension Washing precipitates

Hexane Insoluble Precipitate
Anti-solvent for

precipitation
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Mechanistic Visualization
The following diagram illustrates the divergent behaviors of the complex in the two solvents.

Dichloromethane (DCM)

Tetrahydrofuran (THF)[FeCl₂(dppbz)₂]
(Solid Lattice)

Solvated Species
[FeCl₂(dppbz)₂] · (CH₂Cl₂)ₙDissolution

(Fast)

Solvated Species
[FeCl₂(dppbz)₂] · (THF)ₙ

Dissolution
(Moderate)

Mechanism:
Polarizability Matching

No Coordination

Active Species (Catalysis)
[FeCl(dppbz)₂(THF)]⁺ Cl⁻

Ligand Dissociation
(Equilibrium)

Mechanism:
Dipole Interaction +

Potential Coordination

Click to download full resolution via product page

Figure 1: Solvation dynamics of [FeCl₂(dppbz)₂] showing inert solvation in DCM versus

potential active coordination in THF.

Operational Protocols
Protocol: Anaerobic Dissolution (Self-Validating)
Since Iron(II) phosphine complexes are susceptible to oxidation (turning from orange/red to

brown/green rust), strict anaerobic conditions are required.[1][2]

Preparation: Dry THF or DCM over activated alumina or distill over CaH₂ (DCM) /

Na/Benzophenone (THF).[1] Degas via freeze-pump-thaw (3 cycles).[1]

Vessel: Use a Schlenk tube or Nitrogen-filled glovebox.[1]

Addition:
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Add [FeCl₂(dppbz)₂] powder to the flask.[1][2]

Add solvent via cannula or syringe against counter-flow of inert gas.

Validation:

Success: Solution is clear, vibrant orange/red.[2]

Failure:[1][2] Solution turns cloudy, brown, or precipitates a green solid (Fe(III) species).[1]

[2]

Protocol: Recrystallization (DCM/Hexane Layering)
This method exploits the high solubility in DCM and insolubility in Hexane.[1]

Dissolve 100 mg of complex in minimal DCM (~2 mL) to obtain a saturated solution.

Filter through a glass fiber filter (in glovebox) to remove physical impurities.[1]

Carefully layer 4 mL of dry Hexane on top of the DCM solution. Do not mix.

Seal tight and let stand at -20°C for 24-48 hours.

Result: X-ray quality crystals will grow at the interface.[1]

Workflow Decision Tree
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Start: [FeCl₂(dppbz)₂] Solid

Define Goal

Goal: Structural Analysis
(NMR / XRD)

Goal: Catalysis
(Coupling / Polymerization)

Use DCM (CD₂Cl₂)
Prevents ligand exchange.

Sharper NMR signals.

Use THF
Promotes reactivity.

Stabilizes cationic intermediates.

CRITICAL: Degas Solvents
(Air Sensitive)

Click to download full resolution via product page

Figure 2: Decision matrix for solvent selection based on experimental intent.
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solubility of the resulting metal complex. [1][2]

Crystal Structures of Bis(diphosphine) Iron(II) Complexes Source: Dalton Transactions

Context: Discusses the structural solvation of similar iron-diphosphine complexes

([FeCl2(opdp)2]) in DCM and THF, confirming the coordination geometry. [1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://wap.guidechem.com/encyclopedia/fecl2-dppbz-2-dic1634077.html
https://pdfs.semanticscholar.org/c1a5/39d16ae78c2f418a82cbba2e8beedd5e53d0.pdf
https://wap.guidechem.com/encyclopedia/fecl2-dppbz-2-dic1634077.html
https://pdfs.semanticscholar.org/c1a5/39d16ae78c2f418a82cbba2e8beedd5e53d0.pdf
https://www.benchchem.com/product/b3339339?utm_src=pdf-custom-synthesis#bc-rfq
https://wap.guidechem.com/encyclopedia/fecl2-dppbz-2-dic1634077.html
https://pdfs.semanticscholar.org/c1a5/39d16ae78c2f418a82cbba2e8beedd5e53d0.pdf
https://www.benchchem.com/product/b3339339/docs#technical-guide-solubility-solvation-dynamics-of-fecl-dppbz
https://www.benchchem.com/product/b3339339/docs#technical-guide-solubility-solvation-dynamics-of-fecl-dppbz
https://www.benchchem.com/product/b3339339/docs#technical-guide-solubility-solvation-dynamics-of-fecl-dppbz
https://www.benchchem.com/product/b3339339/docs#technical-guide-solubility-solvation-dynamics-of-fecl-dppbz
https://www.benchchem.com/product/b3339339?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3339339?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3339339?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

